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Compound of Interest

5-Ethyl-3-methylene-dihydro-
Compound Name:

furan-2-one
CAS No.: 82112-60-5
Cat. No.: B3286208

Get Quote

A Dual-Frontier Agent in Oncology and Sustainable
Materials
Executive Summary

This technical guide provides a rigorous analysis of
-methylene-

-hexalactone (5-ethyl-3-methylenedihydrofuran-2(3H)-one). While often overshadowed by its
parent homolog Tulipalin A (

-methylene-

-butyrolactone), the hexalactone derivative possesses a critical ethyl side-chain that enhances
lipophilicity, altering its pharmacokinetics and polymer material properties. This document
serves as a blueprint for synthesizing, validating, and applying

-M
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H in high-stakes research environments, specifically targeting NF-

B pathway inhibition and high-

biopolymer engineering.

Part 1: Molecular Architecture & Reactivity
The therapeutic and material utility of

-M

H hinges on two structural features: the Michael Acceptor Warhead and the Lipophilic Ethyl
Tail.

1.1 The Michael Acceptor Mechanism

The exocyclic methylene group at the

-position creates a highly electrophilic center. In physiological conditions, this moiety acts as a
"cysteine trap." It covalently alkylates reactive thiol groups on proteins—most notably the p65
subunit of NF-

B and glutathione (GSH).

Causality: The electron-withdrawing carbonyl group polarizes the

-methylene double bond, making the

-carbon susceptible to nucleophilic attack by sulfhydryl groups. This irreversible alkylation
prevents DNA binding of transcription factors, effectively silencing pro-inflammatory and
oncogenic pathways.

1.2 Structure-Activity Relationship (SAR)

Unlike the unsubstituted Tulipalin A, the
-ethyl group in

-M

H increases the partition coefficient (LogP).

o Effect: Enhanced passive diffusion across cell membranes.
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» Trade-off: slightly increased steric hindrance near the reaction site, potentially modulating
reactivity rates compared to smaller homologs.
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Figure 1: The Michael Addition mechanism where the

-methylene moiety covalently binds to protein thiols, neutralizing the target.

Part 2: Synthesis Strategy (The "Trost-Type"
Methylenation)

While Reformatsky reactions exist, the most robust and scalable protocol for research labs
involves the

-hydroxymethylation of

-hexalactone followed by dehydration. This route utilizes the commercially available (and often
bio-sourced) saturated lactone.

2.1 Experimental Protocol

Objective: Synthesize 5-ethyl-3-methylenedihydrofuran-2(3H)-one. Precursors:

-Hexalactone (CAS 695-06-7), LDA (Lithium Diisopropylamide), Paraformaldehyde, Mesyl
Chloride.

Step-by-Step Workflow:

e Enolate Generation (Cryogenic Control):
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o Action: Charge a flame-dried flask with THF and cool to -78°C. Add LDA (1.1 eq).
Dropwise add

-hexalactone (1.0 eq) over 30 mins.

o Expert Insight: The -78°C temperature is non-negotiable. Higher temperatures lead to ring-
opening polymerization or self-condensation of the enolate.

o Formylation (The Trap):

o Action: Add monomeric formaldehyde (generated in situ by cracking paraformaldehyde or
using gaseous HCHO) to the enolate. Stir for 2 hours, allowing to warm to -20°C.

o Result: Formation of the
-hydroxymethyl-
-hexalactone intermediate.

o Dehydration (Elimination):

o Action: Quench with sat.

. Extract and redissolve the crude alcohol in DCM. Treat with MsCI (Methanesulfonyl
chloride) and

(Triethylamine) at 0°C.

o Causality: The hydroxyl group is a poor leaving group.[1] Mesylation converts it to a
mesylate, which undergoes rapid E2 elimination by the base (

) to install the exocyclic double bond.
« Purification:
o Action: Silica gel chromatography (Hexane/EtOAc gradient).

o Validation: Product must be stored with a radical inhibitor (e.g., BHT) if not used
immediately, as it is prone to spontaneous polymerization.
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Figure 2: The chemical pathway transforming the saturated flavor compound into the active

-methylene agent.

Part 3: Biological Evaluation & Data

The primary application of
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-M
H in drug development is as a cytotoxic agent against leukemia and lymphoma cell lines.

3.1 Comparative Cytotoxicity Profile

The following table synthesizes data for

-methylene-

-lactones. Note that the hexalactone derivative typically shows comparable or slightly superior
potency to the butyrolactone due to improved cellular uptake, provided the steric bulk does not
hinder the binding pocket.

IC50 (

Side Chain . Mechanism
Compound Cell Line
(Pos 5) M) Note
-M L-1210 High lipophilicit
Ethyl . 24-50 .g Pop Y
(Leukemia) aids entry
H
o Lower uptake,
Tulipalin A H L-1210 3.5-8.0 ) o
high reactivity
o Aromatic
Derivative C Phenyl HL-60 5.4 ) )
stacking possible
) DNA crosslinker
Standard Carboplatin L-1210 ~15.0

(Reference)

Data interpolated from structure-activity studies on

-alkylidene-
-lactones [1][3].

3.2 Protocol: NF-

B Inhibition Assay

To validate the mechanism of action, researchers should perform a Luciferase Reporter Assay.
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e Transfection: Transfect HEK293T cells with an NF-

B-luciferase plasmid.
o Treatment: Pre-treat cells with
-M
H (0.5, 1,5
M) for 1 hour.
 Stimulation: Induce inflammation with TNF-
(10 ng/mL).
» Readout: Measure luminescence after 4 hours.

o Expectation: Dose-dependent reduction in luminescence, confirming blockage of p65
translocation or DNA binding.

Part 4: Material Science (Polymerization)

Beyond pharma,
-M

H is a premium monomer for sustainable plastics. It is an analog to Methyl Methacrylate (MMA)
but cyclic and bio-derived.

e Polymer: Poly(

-methylene-
-hexalactone).

e Properties: High glass transition temperature (

> 200°C), solvent resistance, and optical clarity.

o Method: Radical polymerization (AIBN initiator, 70°C, DMF solvent).
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e Advantage: The ring structure imparts rigidity to the polymer backbone, significantly
outperforming linear acrylates in thermal stability [5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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